Cas no 1312435-81-6 (5-Bromo-2-(cyanomethyl)benzimidazole)

5-Bromo-2-(cyanomethyl)benzimidazole is a versatile heterocyclic compound featuring a benzimidazole core substituted with a bromo group at the 5-position and a cyanomethyl group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromo substituent enhances its utility in cross-coupling reactions, while the cyanomethyl group offers functionalization potential for further derivatization. Its high purity and stability under standard conditions ensure reliable performance in research and industrial settings. This compound is particularly useful in the development of bioactive molecules, owing to its ability to serve as a scaffold for diverse chemical modifications.
5-Bromo-2-(cyanomethyl)benzimidazole structure
1312435-81-6 structure
Product Name:5-Bromo-2-(cyanomethyl)benzimidazole
CAS No:1312435-81-6
MF:C9H6BrN3
MW:236.068040370941
MDL:MFCD20403508
CID:2905841
PubChem ID:64724561
Update Time:2025-06-13

5-Bromo-2-(cyanomethyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

    • SY046478
    • 2-(6-bromo-1H-benzimidazol-2-yl)acetonitrile
    • MFCD20403508
    • 1312435-81-6
    • AKOS014052452
    • SCHEMBL12940748
    • AC3709
    • CS-12331
    • 5-Bromo-2-(cyanomethyl)benzimidazole
    • DB-107948
    • 2-(6-Bromo-1H-benzo[d]imidazol-2-yl)acetonitrile
    • MDL: MFCD20403508
    • Inchi: 1S/C9H6BrN3/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2,(H,12,13)
    • InChI Key: CRNQTGBLKPDUFB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC(CC#N)=N2

Computed Properties

  • Exact Mass: 234.97451g/mol
  • Monoisotopic Mass: 234.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.5Ų

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Additional information on 5-Bromo-2-(cyanomethyl)benzimidazole

Comprehensive Overview of 5-Bromo-2-(cyanomethyl)benzimidazole (CAS No. 1312435-81-6): Properties, Applications, and Industry Insights

5-Bromo-2-(cyanomethyl)benzimidazole (CAS No. 1312435-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound belongs to the benzimidazole family, a class of heterocyclic aromatic compounds known for their versatile applications in medicinal chemistry and material science. With the increasing demand for novel drug candidates and functional materials, researchers are exploring the potential of 5-Bromo-2-(cyanomethyl)benzimidazole as a key intermediate in synthesizing biologically active molecules.

The molecular formula of 5-Bromo-2-(cyanomethyl)benzimidazole includes a bromine substituent at the 5-position and a cyanomethyl group at the 2-position of the benzimidazole core. This structural configuration enhances its reactivity, making it a valuable building block for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors, antimicrobial agents, and fluorescent probes, aligning with the growing interest in targeted therapies and diagnostic tools.

In the context of green chemistry and sustainable synthesis, 5-Bromo-2-(cyanomethyl)benzimidazole has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its synthesis routes to minimize waste and energy consumption, addressing the global push for environmentally responsible manufacturing practices. This aligns with the trending search queries such as "sustainable synthesis of benzimidazole derivatives" and "green chemistry in pharmaceutical intermediates."

Another area of interest is the compound's potential in material science. Its ability to form stable coordination complexes with metals has sparked exploration in organic electronics and catalysis. For instance, its incorporation into metal-organic frameworks (MOFs) could lead to advancements in gas storage or sensing technologies, a topic frequently searched in academic and industrial circles.

From a commercial perspective, the global market for benzimidazole-based intermediates is expanding, driven by the demand for innovative therapeutics and functional materials. Suppliers and manufacturers of 5-Bromo-2-(cyanomethyl)benzimidazole are focusing on scalability and purity standards to meet regulatory requirements, particularly in regions with stringent pharmaceutical guidelines like the U.S. FDA and European EMA.

In summary, 5-Bromo-2-(cyanomethyl)benzimidazole (CAS No. 1312435-81-6) represents a multifaceted compound with promising applications across diverse fields. Its synthesis, properties, and utilization continue to be subjects of active research, reflecting its relevance in addressing contemporary scientific and industrial challenges.

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